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Compound of Interest

Compound Name: Sniper(tacc3)-2

Cat. No.: B1193520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive understanding of the chimeric

molecule Sniper(tacc3)-2, a novel targeted protein degrader. We will delve into its core

composition, mechanism of action, and provide detailed experimental protocols and

quantitative data to facilitate further research and development in the field of targeted protein

degradation.

Introduction to Sniper(tacc3)-2: A Chimeric
Approach to Protein Degradation
Sniper(tacc3)-2 is a "Specific and Non-genetic inhibitor of apoptosis protein [IAP]-dependent

Protein Eraser" (SNIPER), a class of proteolysis-targeting chimeras (PROTACs). Its innovative

chimeric design enables the specific degradation of the target protein, Transforming Acidic

Coiled-Coil Containing Protein 3 (TACC3), which is implicated in various cancers.

The fundamental principle behind Sniper(tacc3)-2 lies in its bifunctional nature. It acts as a

molecular bridge, simultaneously binding to the target protein (TACC3) and an E3 ubiquitin

ligase. This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to TACC3,

marking it for degradation by the cell's natural protein disposal machinery, the proteasome.

The Chimeric Architecture of Sniper(tacc3)-2
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Sniper(tacc3)-2 is a heterobifunctional molecule with a molecular formula of

C43H61N9O7S[1]. Its structure is comprised of three key components:

TACC3 Ligand (KHS108): This moiety is a derivative of the pyrimidine-thiazole scaffold

compound KHS101 and is responsible for selectively binding to the TACC3 protein[2][3].

IAP Ligand (Methyl-Bestatin Derivative): This component recruits an Inhibitor of Apoptosis

Protein (IAP), a family of E3 ubiquitin ligases. Specifically, it is a derivative of bestatin, most

likely methyl-bestatin (MeBS)[3][4].

Linker: A flexible polyethylene glycol (PEG) linker connects the TACC3 ligand and the IAP

ligand. The length of this linker is a critical parameter for optimal ternary complex formation

and subsequent degradation efficiency. It has been noted that Sniper(tacc3)-1 and

Sniper(tacc3)-2 differ in their PEG linker lengths but exhibit comparable efficacy in TACC3

degradation.

Mechanism of Action: A Dual-Pronged Attack on
Cancer Cells
Sniper(tacc3)-2 employs a sophisticated, dual mechanism of action to induce cancer cell

death:

3.1. Targeted Degradation of TACC3 via the Anaphase-Promoting Complex (APC/C)

Initially, it was hypothesized that Sniper(tacc3)-2, like other SNIPERs, would recruit cIAP1 for

TACC3 degradation. However, mechanistic studies revealed a more nuanced process.

Sniper(tacc3)-2 facilitates the polyubiquitination of TACC3 by hijacking the Anaphase-

Promoting Complex/Cyclosome (APC/C) complex, specifically the CDH1-bound form (APC/C-

CDH1). The ubiquitinated TACC3 is then recognized and degraded by the 26S proteasome.
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TACC3 Degradation Pathway via Sniper(tacc3)-2
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Mechanism of Sniper(tacc3)-2 mediated TACC3 degradation.
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3.2. Induction of Paraptosis-like Cell Death via XIAP and ER Stress

Independent of TACC3 degradation, Sniper(tacc3)-2 also triggers a unique form of

programmed cell death resembling paraptosis. This process is initiated by the recruitment of

the X-linked inhibitor of apoptosis protein (XIAP), another IAP family member. The

Sniper(tacc3)-2-mediated proximity of XIAP leads to the accumulation of ubiquitinated protein

aggregates, inducing significant endoplasmic reticulum (ER) stress. This cascade of events

results in extensive cytoplasmic vacuolization and ultimately, cell death.
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Sniper(tacc3)-2 Induced Paraptosis-like Cell Death
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Western Blot Workflow for TACC3 Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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